Cas no 2172174-94-4 (5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2172174-94-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5994127
• PubChem ID: 165962551
• Update Time: 2025-06-07

5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• 5-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• 2172174-94-4
• EN300-1509001

• Inchi： 1S/C28H36N2O5/c1-2-20(14-15-26(31)29-17-8-7-13-27(32)33)16-18-30-28(34)35-19-25-23-11-5-3-9-21(23)22-10-4-6-12-24(22)25/h3-6,9-12,20,25H,2,7-8,13-19H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BHTYWWIVDHQACL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2172174-94-4): An In-depth Overview

5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2172174-94-4) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of peptides and other bioactive molecules. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group of amino acids, ensuring selective reactivity during the synthesis process.

The structure of 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is characterized by a long aliphatic chain with an amide linkage and a protected amino group. The Fmoc protecting group, which is attached to the nitrogen atom, is a bulky aromatic moiety that effectively shields the amino group from unwanted reactions. This protection strategy is crucial for maintaining the integrity of the amino acid during multi-step synthetic processes.

Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc protection can significantly enhance the stability and solubility of peptides, making them more suitable for pharmaceutical applications. The ability to control the deprotection of the Fmoc group under mild conditions has also been a key factor in its widespread use in peptide synthesis.

In addition to its role in peptide synthesis, 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has shown promise in other areas of chemical biology. For example, researchers at the University of California, San Francisco, have explored its use as a building block for designing small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their modulation can lead to new therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid typically involves several steps, including the formation of the amide bond and the introduction of the Fmoc protecting group. One common approach is to start with an appropriate carboxylic acid and an amine, followed by coupling using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The resulting amide can then be treated with Fmoc chloride in the presence of a base like diisopropylethylamine (DIPEA) to introduce the Fmoc protecting group.

The physical properties of 5-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid include its solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its melting point and other physical characteristics can vary depending on the specific synthetic route and purification methods used. These properties are important for optimizing its use in various chemical reactions and biological assays.

From a safety perspective, handling 5-4-ethyl-6-{[(9H-fluoren-9-y l)methoxycarbonyl]amino}hexanamidopentanoic acid requires standard laboratory precautions due to its reactivity and potential for forming irritants or sensitizers. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound. Additionally, it is important to store it in a cool, dry place away from strong acids or bases that could degrade its structure.

In conclusion, 5-4-ethyl-{[(9H-fluoren -9 y l)methoxycarbonyl]amino}hexanamidopentanoic acid (CAS No. 2172174 - 94 - 4) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential building block for synthesizing peptides and other bioactive molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.